Diethyl 1-(2-nitrophenyl)-1H-imidazole-4,5-dicarboxylate

• CAS No.: 86110-14-7
• Molecular Formula: C15H15N3O6
• Molecular Weight: 333.30 g/mol
• IUPAC Name: diethyl 1-(2-nitrophenyl)imidazole-4,5-dicarboxylate
• InChI: InChI=1S/C15H15N3O6/c1-3-23-14(19)12-13(15(20)24-4-2)17(9-16-12)10-7-5-6-8-11(10)18(21)22/h5-9H,3-4H2,1-2H3
• InChI Key: NRVXMZXOOYWQIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=N1)C2=CC=CC=C2[N+](=O)[O-])C(=O)OCC

Description

Diethyl 1-(2-nitrophenyl)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C15H15N3O6 and its molecular weight is 333.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of o-fluoronitrobenzene (106 g) and imidazole 4,5-dicarboxylic acid diethyl ester (106 g) in one liter of N,N-dimethyl formamide (DMF) was added anhydrous potassium carbonate (200 g). The reaction mixture was stirred vigorously for at least four hours. After removal of solvent under oil pump vacuum, the residue was treated with water, then extracted with chloroform (300 ml×3). The combined chloroform extracts were washed with water, dried by magnesium sulfate, then concentrated under vacuum to an oil. Upon treatment with ether, the oil was solidified and the product was obtained as a white solid (136 g, 81% yield). Recrystallized from chloroform-hexane, m.p. 93°-95° C.